Journal Name:Ecotoxicology and Environmental Safety
Journal ISSN:0147-6513
IF:7.129
Journal Website:http://www.sciencedirect.com/science/journal/01476513
Year of Origin:1977
Publisher:Academic Press Inc.
Number of Articles Per Year:1187
Publishing Cycle:Monthly
OA or Not:Not
Ecotoxicology and Environmental Safety ( IF 7.129 ) Pub Date: 2023-05-24 , DOI:
10.1021/acsfoodscitech.3c00064
This study aims to investigate the effects of roasting dried coffee cherry on total phenol (TP), tannin, and flavonoid (TF) content and to examine the antioxidant and antimicrobial capacity of a coffee cherry husk-derived ethanol extract. Accordingly, the TP and TF content after different roasting regimens ranged from 9.00 to 123.49 mg GAE/g and 2.69 to 35.34 mg QE/g, respectively. The total tannin content decreased from 42.45 mg TAE/g to 0.27 mg TAE/g by the treatment. The DPPH radical and hydrogen peroxide scavenging capacities extended from 24.68 ± 0.05 to 93.83% and 14.45 to 76.07%, respectively, while the ferric reducing capacity increased from 10.85 to 47.02 mg AAE/g. An extract with increased TP and TF as well as stronger antioxidative activity was found to be produced by mild temperature (150 °C) roasting for 25 min or 180 °C for 10 to 15 min, after which the potency declines. The bacterial inhibition zones also increased from 7.03 to 21.30 mm and from 6.00 to 15.77 mm forE. coli and S. aureus, respectively. This study demonstrated that roasting degrades tannin and enhances the antioxidant and antibacterial properties of ethanol extracts of coffee husk.
Ecotoxicology and Environmental Safety ( IF 7.129 ) Pub Date: 2023-05-10 , DOI:
10.1021/acsfoodscitech.3c00083
The apples are prone to CO2 damage during storage and damage the economic interest of fruit growers. Irrigation and nitrogen application can affect the quality of the fruit and the storage capacity of the fruit. The study was conducted to evaluate the effect of five irrigation levels (W0, 0; W1, 40–55% θf, where θf is the field water capacity; W2, 55–70% θf; W3, 70–85% θf; and W4, 85–100% θf) and four nitrogen applications levels (N0, 0; N1, 200 kg N hm–2; N2, 400 kg N hm–2; and N3, 600 kg N hm–2) on eating quality, physiological changes, phenolic acid content, and pulp microstructure of “Hanfu” apples damaged by CO2 stress during storage. Our results indicated that mild deficit irrigation (70–85% θf) and medium nitrogen (400 kg N hm–2) were recommended to better resist CO2 injury.
Ecotoxicology and Environmental Safety ( IF 7.129 ) Pub Date: 2023-03-30 , DOI:
10.1021/acsphyschemau.2c00069
The Hohenberg–Kohn theorem of density-functional theory (DFT) is broadly considered the conceptual basis for a full characterization of an electronic system in its ground state by just the one-body particle density. Part I of this review aims at clarifying the status of the Hohenberg–Kohn theorem within DFT and Part II at different extensions of the theory that include magnetic fields. We collect evidence that the Hohenberg–Kohn theorem does not so much form the basis of DFT, but is rather the consequence of a more comprehensive mathematical framework. Such results are especially useful when it comes to the construction of generalized DFTs.
Ecotoxicology and Environmental Safety ( IF 7.129 ) Pub Date: 2023-07-26 , DOI:
10.1021/acsphyschemau.3c00020
The isothermal bleaching of γ-irradiated glass was studied at elevated temperatures (280–340 °C) by real-time in situ optical microspectroscopy for the first time. The study was performed on γ-irradiated (0.83 and 1.99 MGy) International Simple Glass (ISG) borosilicate nuclear waste simulant made by Mo-SCI Corporation (Rolla, MO, USA). The current investigation proposes real-time optical transmission methodology for the activation energy assessment of isothermal bleaching of γ-irradiated glass. The method is based on robust quantification of the Urbach energy decay rates and yields similar activation energies for both doses within ∼0.24–0.26 eV.
Ecotoxicology and Environmental Safety ( IF 7.129 ) Pub Date: 2023-07-07 , DOI:
10.1021/acsphyschemau.3c00013
We present a temperature-dependent intensity modulated two-photon excited fluorescence microscopy technique that enables high-resolution quantitative mapping of charge carrier dynamics in perovskite microcrystal film. By disentangling the emission into harmonics of the excitation modulation frequency, we analyze the first and second order charge carrier recombination processes, including potential accumulation effects. Our approach allows for a quantitative comparison of different emission channels at a micrometer resolution. To demonstrate the effectiveness of the method, we applied it to a methylammonium lead bromide perovskite microcrystal film. We investigated the temperature-dependent modulated imaging, encompassing the exciton dissociation-association and charge carrier trapping-detrapping equilibrium. Additionally, we explored the potential freezing out of traps and the phase transition occurring at low temperatures.
Ecotoxicology and Environmental Safety ( IF 7.129 ) Pub Date: 2023-04-10 , DOI:
10.1021/acsfoodscitech.3c00012
Biodegradable food packaging is an important area to be focused on in preserving food. A biopolymer-based film was prepared with hybrid nanoparticles (TiO2 + ZnO) mixed with pomegranate peel powder (PPP) electrospin-coated over an aluminum foil. Morphological analysis of the hybrid nanoparticles along with PPP was performed using scanning electron microscopy and energy-dispersive X-ray spectroscopy. The diffuse reflectance spectroscopy study exemplified that the coated film was UV-protective. Cooked chapattis were stored in coated and noncoated Al foil. Experimental rancidity and hydroperoxide (6th day: 2.85 ± 0.14) values exemplified that chapatti in the coated film lasted for four more days compared to that in the noncoated film. The antioxidant and antibacterial effects of the active mixture over chapattis were analyzed using thiobarbituric acid reactive substance and 2,2 diphenyl-1-picrylhydrazyl assays. The effective reduced bacterial load on chapattis stored in the coated film on the 6th day was estimated to be 3.1 × 103 cfu/mL and observed to be minimal. The present work establishes a novel active mixture that could be used as a coating in active food storage.
Ecotoxicology and Environmental Safety ( IF 7.129 ) Pub Date: 2023-03-21 , DOI:
10.1021/acsfoodscitech.2c00397
A gold nanoparticle (Au NP)-based plasmonic tongue is shown to correlate well with the emergence of flavor defects in the late season harvest of maple syrup, validated with a representative sampling of 29 304 maple syrups of different grades. The daily average temperatures, pH, transmittance, °Brix, and total and individual amino acid concentrations provided evidence that the plasmonic tongue responds to amino acid concentrations, which is then correlated to an off-flavor index. The amino acid to sugar ratio decreased significantly in syrup compared to sap, a result of their consumption in the Maillard reaction during the boiling process. An ordinal mixed-effect model was shown to accurately predict the amino acid concentrations and the most likely grading class of maple syrup from the plasmonic tongue’s response. Taken together, the plasmonic tongue with the mathematical model could serve as a predictor of the output quality of maple syrup from maple sap at the production site.
Ecotoxicology and Environmental Safety ( IF 7.129 ) Pub Date: 2023-04-29 , DOI:
10.1021/acsfoodscitech.3c00032
Development of hybrid formulations of hydrogels, antioxidants, and nanoemulsions containing polyunsaturated fatty acids is highly demanding. Herein, we report the formulation of quercetin-loaded oil-in-water nanoemulsions fabricated with surfactants like Tween 20 (nonionic), sodium salt of lauroyl sarcosine (anionic), and 3-(N,N-dimethylmyristylammonio)propanesulfonate (zwitterionic) for controlling autoxidative degradation of linoleic acid. Having a droplet size 90% percent recovery make the capsules highly robust. These formulations have potential to provide promising platforms for the enhancement of shelf life of linoleic acid and rational formulation of quercetin-containing supplements in food and pharmaceutical industries.
Ecotoxicology and Environmental Safety ( IF 7.129 ) Pub Date: 2023-05-15 , DOI:
10.1021/acsfoodscitech.3c00056
Total and bioaccessible minerals in edible cassava (Manihot esculenta) leaves (ECLs) harvested at different maturity stages and seasons were assessed by microwave plasma atomic emission spectroscopy. The results showed significant (p < 0.05) variations at maturity stages across seasons. A two-way analysis also showed significant effects of the variety and period of harvest. However, the highest content of total minerals was obtained at 6 months after planting (MAP), except for Mn, Zn, and Cu. The total macromineral contents (mg/100 g) were K (64.14–3532.94), Ca (34.19–543.57), Mg (25.84–365.03), and Na (73.84–727.70), and micromineral contents (μg/100 g) were Mn (779.98–7550.89), Zn (55.47–997.70), Cu (31.76–7288.18), and Fe (8.57–30.85 mg/100 g). The bioaccessibilities of minerals were Fe (0.56–63.85%), Mn (0.49–63.64%), and Zn (1.77–60.82%), while bioaccessibilities of Ca (0.22–48.30%) and Na (1.53–46.80%) were low. Besides, the bioaccessibility of minerals at 6MAP was lower than that in advanced stages of maturity. The variety TMS 96/1414 showed the highest bioaccessible minerals (Mn 93.35 μg/100 g and Cu 53.01 μg/100 g) at 9MAP, while IRAD4115 presented the highest bioaccessible minerals (Fe 7.79 μg/100 g and Zn 133.64 μg/100 g) at 9MAP and 12MAP, respectively. A significant (p < 0.01) positive correlation was found between the total and bioaccessible mineral contents. The study reveals that minerals in ECLs harvested at different stages were bioaccessible, with high values at mature stages, which can be recommended as mineral sources for consumers.
Ecotoxicology and Environmental Safety ( IF 7.129 ) Pub Date: 2023-04-11 , DOI:
10.1021/acsfoodscitech.3c00108
The microbial transformation of maslinic acid (MA) was investigated for the screening of potential metabolites as anti-inflammatory food supplements. Six novel and two known metabolites were obtained. In the bioassay of lipopolysaccharide and high mobility group box-1 protein (HMGB1) stimulated nitric oxide production in RAW 264.7 cells, it was surprising to see that most of the metabolites showed selective inhibitory effects on the HMGB1 model. Among them, metabolites 6 (2α,3β,7β,21β-tetrahydroxy-olean-12-en-28-oic acid) and 8 (2α,3β,23-trihydroxy-olean-12-en-28,29-dioic acid) exhibited the IC50 values of 10.77 ± 2.87 and 11.52 ± 1.09 μM, respectively. Molecular docking further revealed the newly introduced hydroxyl groups on C-21/C-23 and a carboxyl group on C-29 via biotransformation may interact with the amino residue of Ser12, Lys39, and Glu43 in HMGB1. Thus, biotransformation of MA or related extracts would provide an applicable routine for obtaining dietary supplements that selectively target damage-associated molecular patterns that stimulate sterile inflammation.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
环境科学与生态学2区 | ENVIRONMENTAL SCIENCES 环境科学2区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
13.10 | 96 | Science Citation Index Science Citation Index Expanded | Not |
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